Cas no 1220017-61-7 (4-(6-Chloro-2-pyridinyl)-2-piperazinone)

• Product Name: 4-(6-Chloro-2-pyridinyl)-2-piperazinone
• CAS No: 1220017-61-7
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• CID: 3047422
• PubChem ID: 53409924
• Update Time: 2025-10-22

4-(6-Chloro-2-pyridinyl)-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 4-(6-Chloro-2-pyridinyl)-2-piperazinone
• 4-(6-CHLOROPYRIDIN-2-YL)PIPERAZIN-2-ONE
• 2-Piperazinone, 4-(6-chloro-2-pyridinyl)-
• AKOS012896218
• 1220017-61-7

• Inchi： 1S/C9H10ClN3O/c10-7-2-1-3-8(12-7)13-5-4-11-9(14)6-13/h1-3H,4-6H2,(H,11,14)
• InChI Key： BGTGUAQDULRNDM-UHFFFAOYSA-N
• SMILES： N1CCN(C2=NC(Cl)=CC=C2)CC1=O

Computed Properties

• Exact Mass: 211.0512396g/mol
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(6-Chloro-2-pyridinyl)-2-piperazinone

4-(6-Chloro-2-pyridinyl)-2-piperazinone: A Comprehensive Overview

The compound 4-(6-Chloro-2-pyridinyl)-2-piperazinone, also identified by its CAS number 1220017-61-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a piperazinone moiety, creating a versatile platform for various chemical and biological applications.

Recent studies have highlighted the potential of 4-(6-Chloro-2-pyridinyl)-2-piperazinone in drug discovery, particularly in the development of novel therapeutic agents. The pyridine ring, substituted with a chlorine atom at the 6-position, contributes to the compound's electronic properties, making it an attractive candidate for modulating enzyme activity or targeting specific receptors in biological systems.

The synthesis of 4-(6-Chloro-2-pyridinyl)-2-piperazinone involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve higher yields and purities, ensuring the compound's reliability for downstream applications. The piperazinone ring, a six-membered lactam, adds rigidity to the molecule, enhancing its stability and bioavailability.

In terms of biological activity, 4-(6-Chloro-2-pyridinyl)-2-piperazinone has shown promising results in preliminary assays targeting kinase enzymes. Its ability to inhibit specific kinases suggests potential applications in treating diseases such as cancer and inflammatory disorders. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the compound's binding affinity to various protein targets, providing valuable insights for rational drug design.

The structural versatility of 4-(6-Chloro-2-pyridinyl)-2-piperazinone also makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it can serve as a building block for constructing larger heterocyclic frameworks or for introducing functional groups that enhance pharmacokinetic properties.

From an environmental perspective, studies on the degradation pathways of 4-(6-Chloro-2-pyridinyl)-2-piperazinone have provided insights into its eco-friendliness. Researchers have demonstrated that under certain conditions, the compound undergoes hydrolysis to form less toxic byproducts, aligning with current trends toward sustainable chemistry practices.

In conclusion, 4-(6-Chloro-2-pyridinyl)-2-piperazinone stands out as a versatile and promising molecule with applications spanning drug discovery, chemical synthesis, and environmental science. Its unique structure and favorable properties continue to drive innovative research efforts, underscoring its importance in contemporary chemical research.